Cas no 1520155-61-6 (2-{(benzyloxy)carbonylamino}-4-oxoheptanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-oxoheptanoic acid
• CAS No: 1520155-61-6
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 6388422
• PubChem ID: 69029708
• Update Time: 2025-05-19

2-{(benzyloxy)carbonylamino}-4-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-4-oxoheptanoic acid
• SCHEMBL4401857
• 2-{[(benzyloxy)carbonyl]amino}-4-oxoheptanoic acid
• EN300-1298126
• AKOS020179170
• 1520155-61-6

• Inchi： 1S/C15H19NO5/c1-2-6-12(17)9-13(14(18)19)16-15(20)21-10-11-7-4-3-5-8-11/h3-5,7-8,13H,2,6,9-10H2,1H3,(H,16,20)(H,18,19)
• InChI Key： FKWZVQPSKSFXIA-UHFFFAOYSA-N
• SMILES： O=C(CCC)CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.7Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-oxoheptanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-4-oxoheptanoic acid (CAS No. 1520155-61-6)

2-{(benzyloxy)carbonylamino}-4-oxoheptanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1520155-61-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioconjugation. This compound belongs to a class of molecules known for their versatile applications in drug development, particularly as intermediates in the synthesis of peptide mimetics and protease inhibitors. The unique structural features of this molecule, including its benzyloxy carbonyl protecting group and the presence of a 4-oxoheptanoic acid moiety, make it a valuable tool for researchers exploring novel therapeutic strategies.

The benzyloxy carbonyl (Boc) group is a well-established protecting group in organic synthesis, widely used to shield amino groups during peptide coupling reactions. Its stability under various reaction conditions and ease of removal under mild acidic conditions make it a preferred choice for peptide synthesis. In the context of 2-{(benzyloxy)carbonylamino}-4-oxoheptanoic acid, this protecting group ensures that the amino functionality can be selectively modified without affecting other reactive sites on the molecule. This feature is particularly crucial in complex synthetic pathways where multiple functional groups need to be manipulated with precision.

The 4-oxoheptanoic acid moiety, also known as heptanedioic acid or fumaric acid derivative, introduces a carboxylic acid group at the fourth carbon position of a seven-carbon chain. This structural component not only contributes to the compound's solubility and reactivity but also provides a scaffold for further derivatization. The presence of both carboxylic acid groups allows for multiple points of attachment, making this compound a versatile building block for designing more complex molecules.

Recent advancements in medicinal chemistry have highlighted the importance of 2-{(benzyloxy)carbonylamino}-4-oxoheptanoic acid in the development of novel therapeutics. For instance, researchers have explored its potential as a precursor in the synthesis of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders. Proteases play a pivotal role in numerous biological pathways, and inhibiting their activity can lead to significant therapeutic benefits. The structural features of this compound facilitate its incorporation into peptidomimetics designed to mimic natural substrates and bind to target proteases with high specificity.

Moreover, the growing interest in peptide-based therapies has driven the demand for efficient synthetic strategies. 2-{(benzyloxy)carbonylamino}-4-oxoheptanoic acid serves as an excellent intermediate in solid-phase peptide synthesis (SPPS), where it can be coupled to other amino acids or fragments under mild conditions. This compatibility with SPPS makes it a valuable reagent for large-scale peptide production, enabling researchers to explore more complex peptidomimetics without compromising yield or purity.

The compound's utility extends beyond protease inhibition. Recent studies have demonstrated its potential application in the development of chiral auxiliaries and ligands for asymmetric synthesis. The rigid structure provided by the 4-oxoheptanoic acid moiety allows for precise control over stereochemistry, which is essential for creating enantiomerically pure compounds with enhanced biological activity. Such applications are particularly relevant in drug discovery, where enantiomeric purity can significantly influence a drug's efficacy and safety profile.

In addition to its role in drug development, 2-{(benzyloxy)carbonylamino}-4-oxoheptanoic acid has been investigated for its potential use in materials science. The compound's ability to form stable complexes with metal ions has led to explorations in catalysis and polymer chemistry. These applications leverage its dual functionality—both as a substrate for further chemical modifications and as a ligand for metal coordination—to create novel materials with tailored properties.

The synthesis of 2-{(benzyloxy)carbonylamino}-4-oxoheptanoic acid involves multi-step organic transformations that highlight its synthetic versatility. Key steps include the introduction of the Boc protecting group on an amino function followed by selective oxidation or reduction to achieve the desired carboxylic acid functionality. Advances in synthetic methodologies have enabled more efficient routes to this intermediate, reducing reaction times and improving yields.

From a regulatory perspective, 2-{(benzyloxy)carbonylamino}-4-oxoheptanoic acid is classified as an industrial chemical rather than a pharmaceutical product. However, its role as an intermediate in drug manufacturing necessitates compliance with Good Manufacturing Practices (GMP) when used on an industrial scale. This ensures that the compound meets stringent quality standards required for pharmaceutical applications.

The future prospects of 2-{(benzylooxy)carbonylamino}-4-oxoheptanoic acid are promising, given its broad utility across multiple disciplines. As research continues to uncover new applications, this compound is likely to remain a cornerstone in synthetic chemistry and drug development. Its ability to bridge gaps between organic synthesis and biological activity makes it an indispensable tool for chemists and biologists alike.